Cas no 1240529-12-7 (4-(1,3-Thiazol-2-yl)piperidine dihydrochloride)

• Product Name: 4-(1,3-Thiazol-2-yl)piperidine dihydrochloride
• CAS No: 1240529-12-7
• MF: C₈H₁₄Cl₂N₂S
• MW: 241.181158542633
• CID: 4690013
• PubChem ID: 47003359
• Update Time: 2025-06-13

4-(1,3-Thiazol-2-yl)piperidine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(1,3-thiazol-2-yl)piperidine dihydrochloride
• E84470
• 1240529-12-7
• AKOS026743875
• 2-piperidin-4-yl-1,3-thiazole;dihydrochloride
• EN300-65568
• F2167-2631
• BS-44875
• 4-(1,3-thiazol-2-yl)piperidinedihydrochloride
• 4-(1,3-Thiazol-2-yl)piperidine dihydrochloride

• Inchi： 1S/C8H12N2S.2ClH/c1-3-9-4-2-7(1)8-10-5-6-11-8;;/h5-7,9H,1-4H2;2*1H
• InChI Key： IFRWNFAYWZZMIJ-UHFFFAOYSA-N
• SMILES： Cl.Cl.S1C=CN=C1C1CCNCC1

Computed Properties

• Exact Mass: 240.0254750g/mol
• Monoisotopic Mass: 240.0254750g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 123
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 4-(1,3-Thiazol-2-yl)piperidine dihydrochloride

Research Brief on 4-(1,3-Thiazol-2-yl)piperidine Dihydrochloride (CAS: 1240529-12-7): Recent Advances and Applications

4-(1,3-Thiazol-2-yl)piperidine dihydrochloride (CAS: 1240529-12-7) is a chemically synthesized compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its thiazole and piperidine moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of central nervous system (CNS) targets. Recent studies have explored its pharmacological properties, synthetic pathways, and potential as a scaffold for novel drug candidates.

One of the key areas of research involving 4-(1,3-Thiazol-2-yl)piperidine dihydrochloride is its role as a building block for the development of small-molecule inhibitors targeting protein-protein interactions (PPIs). The thiazole ring, a common pharmacophore in medicinal chemistry, contributes to the compound's ability to interact with biological targets, while the piperidine moiety enhances its solubility and bioavailability. Recent publications have highlighted its utility in the synthesis of compounds with potential applications in neurodegenerative diseases, such as Alzheimer's and Parkinson's.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the structural-activity relationship (SAR) of 4-(1,3-Thiazol-2-yl)piperidine derivatives. The study revealed that modifications to the thiazole ring could significantly enhance the compound's affinity for specific CNS receptors, including dopamine and serotonin receptors. These findings suggest that 4-(1,3-Thiazol-2-yl)piperidine dihydrochloride could serve as a versatile scaffold for the development of next-generation psychotropic agents.

Another notable application of this compound is in the field of oncology. Recent preclinical studies have demonstrated its potential as a precursor for the synthesis of kinase inhibitors. For instance, a 2022 study in Bioorganic & Medicinal Chemistry Letters reported the use of 4-(1,3-Thiazol-2-yl)piperidine dihydrochloride in the development of selective inhibitors for cyclin-dependent kinases (CDKs), which are critical targets in cancer therapy. The study emphasized the compound's ability to improve the pharmacokinetic profiles of these inhibitors, thereby enhancing their therapeutic efficacy.

The synthetic pathways for 4-(1,3-Thiazol-2-yl)piperidine dihydrochloride have also been a focus of recent research. Advances in green chemistry have led to the development of more efficient and environmentally friendly methods for its synthesis. A 2023 paper in Organic Process Research & Development detailed a novel catalytic process that reduces the use of hazardous reagents while maintaining high yields. This innovation is particularly relevant for large-scale production, ensuring the compound's availability for further research and development.

In conclusion, 4-(1,3-Thiazol-2-yl)piperidine dihydrochloride (CAS: 1240529-12-7) represents a valuable tool in medicinal chemistry, with applications spanning CNS disorders, oncology, and beyond. Its unique structural features and versatility make it a promising candidate for future drug discovery efforts. Continued research into its pharmacological properties and synthetic optimization will likely uncover new therapeutic opportunities and further solidify its role in the field.